Cas no 501116-38-7 (5-Isoxazolamine,3-(2-ethoxy-5-methylphenyl)-(9CI))

5-Isoxazolamine,3-(2-ethoxy-5-methylphenyl)-(9CI) structure
501116-38-7 structure
Product Name:5-Isoxazolamine,3-(2-ethoxy-5-methylphenyl)-(9CI)
CAS No:501116-38-7
MF:C12H14N2O2
MW:218.251762866974
CID:1021669
PubChem ID:3704327
Update Time:2025-04-20

5-Isoxazolamine,3-(2-ethoxy-5-methylphenyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolamine,3-(2-ethoxy-5-methylphenyl)-(9CI)
    • 5-ISOXAZOLAMINE, 3-(2-ETHOXY-5-METHYLPHENYL)-
    • 3-(2-ethoxy-5-methylphenyl)-1,2-oxazol-5-amine
    • DB-284184
    • 501116-38-7
    • 3-(2-ethoxy-5-methylphenyl)isoxazol-5-amine
    • Inchi: 1S/C12H14N2O2/c1-3-15-11-5-4-8(2)6-9(11)10-7-12(13)16-14-10/h4-7H,3,13H2,1-2H3
    • InChI Key: XJYVRFVFWDCCKR-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(C)=CC=1C1C=C(N)ON=1

Computed Properties

  • Exact Mass: 218.105527694g/mol
  • Monoisotopic Mass: 218.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 61.3Ų
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